Cas no 174180-77-9 (tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• CAS No: 174180-77-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD11616024
• CID: 1081949
• PubChem ID: 57370583
• Update Time: 2025-05-19

tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• 1-Boc-3-methyl-1H-pyrazolo[3,4-b]pyridine
• tert-butyl 3-methylpyrazolo[3,4-b]pyridine-1-carboxylate
• 1H-pyrazo<wbr>
• LogP
• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 3-methyl-, 1,1-dimethylethyl ester
• QPVJSNUQUNRAJI-UHFFFAOYSA-N
• SCHEMBL2176354
• P11162
• DB-021111
• tert-butyl 3-methyl-1h-pyrazolo [3,4-b]pyridine-1-carboxylate
• CS-0053839
• 3-Methyl-1 tert-butoxycarbonyl-pyrazolo[3,4-b]pyridine
• 174180-77-9
• PB13424
• tert-butyl 3-methyl-1H-pyrazolo[3,4-b]pyridin-1-carboxylate
• tert-butyl3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
• AS-76981
• DTXSID30724727

• MDL： MFCD11616024
• Inchi： 1S/C12H15N3O2/c1-8-9-6-5-7-13-10(9)15(14-8)11(16)17-12(2,3)4/h5-7H,1-4H3
• InChI Key： QPVJSNUQUNRAJI-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(=CC=CN=2)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.11600
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01000
• LogP: 2.52290

Additional information on tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

Comprehensive Guide to tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 174180-77-9)

tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 174180-77-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[3,4-b]pyridine derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate features a pyrazolo[3,4-b]pyridine core, which is a privileged scaffold in medicinal chemistry. This scaffold is known for its ability to interact with various biological targets, making it a valuable building block for designing novel drugs. The tert-butyl group in the molecule enhances its stability and solubility, which are critical factors in synthetic applications. The compound’s CAS No. 174180-77-9 is often used as a reference in patent literature and scientific publications.

One of the most searched topics related to tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is its synthetic methodology. Researchers are keen to explore efficient and scalable routes for its preparation. Common synthetic approaches involve the condensation of appropriately substituted pyridine derivatives with hydrazine derivatives, followed by protection with a tert-butyl group. The compound’s versatility is further highlighted by its use in multicomponent reactions, which are a hot topic in green chemistry and sustainable synthesis.

In the pharmaceutical industry, tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is often investigated for its potential as a precursor to kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazolo[3,4-b]pyridine moiety is a common feature in many kinase inhibitors, making this compound a valuable tool for drug discovery. Recent trends in AI-driven drug design have also increased interest in such scaffolds for virtual screening and molecular modeling.

Another area of interest is the compound’s application in agrochemicals. The pyrazolo[3,4-b]pyridine core is found in several herbicides and fungicides, and researchers are exploring its potential for developing new crop protection agents. With the growing demand for sustainable agriculture, the search for novel agrochemicals with minimal environmental impact has intensified, placing compounds like tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate in the spotlight.

The market dynamics for tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate are influenced by its demand in both pharmaceutical and agrochemical sectors. Suppliers and manufacturers often list this compound under its CAS No. 174180-77-9 to ensure accurate identification. Pricing and availability can vary depending on the scale of production and purity requirements. Recent supply chain challenges have also prompted researchers to seek alternative synthetic routes or substitutes, making this a trending topic in chemical forums and discussions.

From a regulatory perspective, tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is not classified as a hazardous material, which simplifies its handling and transportation. However, users are advised to follow standard laboratory safety protocols when working with this compound. Its non-hazardous nature makes it an attractive option for industrial applications, aligning with the global push for safer chemicals.

In conclusion, tert-Butyl 3-methyl-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No. 174180-77-9) is a versatile and valuable compound in modern chemistry. Its applications span drug discovery, agrochemical development, and materials science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions for global challenges.